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Cat. No.: S916926

Get Quote

The table below summarizes the specific information available for a known deuterated analog, Citalopram-

d6 oxalate [1].

Parameter Specification for Citalopram-d6 Oxalate

CAS Number 1246819-94-2 [1]

Molecular
Formula

C22H17D6FN2O5 [1]

Molecular
Weight

420.46 g/mol [1]

Chemical
Structure

Deuterium atoms are located on the dimethylamino group, -N(CD3)CH2CH2CH2-

[1]

Application Used as a stable isotope-labeled tracer or internal standard for quantitative analysis

by NMR, GC-MS, or LC-MS [1]

Proposed Synthetic Workflow for Deuterium
Incorporation
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While a detailed procedure for Citalopram-d6 is not publicly available, the synthesis likely involves

modifying a known route to Citalopram by introducing a deuterated building block. The following workflow

diagrams outline two potential strategies, based on a modern synthesis of Citalopram [2] and general

methods for deuterium incorporation [3].

The first diagram illustrates the two main strategic approaches to synthesizing deuterated Citalopram.
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Synthetic strategy decision tree for deuterated Citalopram.

The following diagram outlines a more detailed, hypothetical reaction pathway based on a published

palladium-catalyzed synthesis of Citalopram [2], adapted for deuterium labeling via the integrated synthesis

strategy.
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Hyphetical reaction pathway for Citalopram-d6 synthesis via integrated strategy.

Experimental & Analytical Considerations

For researchers planning this synthesis, here are key considerations based on the search results and general

laboratory practice:

Deuterium Source: The most straightforward approach to obtain Citalopram-d6 is to use a
deuterated dimethylamine equivalent, such as (CD₃)₂NH, during the synthesis of the side chain [1].

This falls under the "Late-Stage Functionalization" strategy.
Critical Reaction Parameters: The palladium-catalyzed heteroallylation step, a key transformation in

modern Citalopram syntheses, is highly dependent on the choice of allylic halide and catalyst [2]. The
search results indicate that using allyl chloride with Pd(hfacac)₂ in toluene provided superior

conversion compared to other halides or catalysts [2].
Analytical Characterization: The success of deuteration must be confirmed by Mass Spectrometry
(MS) to verify the molecular weight increase. NMR spectroscopy is crucial to confirm the specific
location of the deuterium atoms and the isotopic purity, ensuring there is no protium (¹H)

contamination at the target sites [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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